Cas no 199851-52-0 (Isocudraniaxanthone B)
Isocudraniaxanthone B is a naturally occurring xanthone derivative isolated from the genus Cudrania, known for its complex polycyclic structure and bioactive potential. This compound exhibits notable antioxidant and anti-inflammatory properties, making it a subject of interest in pharmacological research. Its unique molecular framework, featuring a xanthone core with hydroxyl and prenyl substituents, contributes to its selective interactions with biological targets. Isocudraniaxanthone B has demonstrated promising activity in preliminary studies, particularly in modulating oxidative stress and inflammatory pathways. Its structural specificity and stability under physiological conditions further enhance its suitability for further investigation in therapeutic applications.
Isocudraniaxanthone B structure
Product Name:Isocudraniaxanthone B
CAS No:199851-52-0
MF:C19H18O6
MW:342.342626094818
CID:2717743
PubChem ID:10831150
Update Time:2025-05-27
Isocudraniaxanthone B Chemical and Physical Properties
Names and Identifiers
-
- Isocudraniaxanthone B
- 4-(1,1-Dimethyl-2-propenyl)-1,5,6-trihydroxy-3-methoxy-9H-xanthen-9-one
- [ "" ]
- BDBM50175014
- HY-N8345
- AKOS040761878
- CHEMBL199304
- 1,5,6-trihydroxy-3-methoxy-4-(2-methylbut-3-en-2-yl)xanthen-9-one
- CS-0143396
- 1,5,6-trihydroxy-3-methoxy-4-(2-methylbut-3-en-2-yl)-9H-xanthen-9-one
- 199851-52-0
- DA-54408
-
- Inchi: 1S/C19H18O6/c1-5-19(2,3)14-12(24-4)8-11(21)13-15(22)9-6-7-10(20)16(23)17(9)25-18(13)14/h5-8,20-21,23H,1H2,2-4H3
- InChI Key: PELOBHLTYBBGDO-UHFFFAOYSA-N
- SMILES: O1C2C(=C(C=CC=2C(C2=C(C=C(C(=C12)C(C=C)(C)C)OC)O)=O)O)O
Computed Properties
- Exact Mass: 342.11033829g/mol
- Monoisotopic Mass: 342.11033829g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- Rotatable Bond Count: 3
- Complexity: 532
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 96.2Ų
Experimental Properties
- Color/Form: Yellow powder
- Density: 1.362±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 580.0±50.0 °C at 760 mmHg
- Flash Point: 211.3±23.6 °C
- Solubility: Insuluble (7.2E-5 g/L) (25 ºC),
- Vapor Pressure: 0.0±1.7 mmHg at 25°C
Isocudraniaxanthone B Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
Isocudraniaxanthone B Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN4276-1 mg |
Isocudraniaxanthone B |
199851-52-0 | 1mg |
¥2595.00 | 2022-04-26 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | I93050-5 mg |
Isocudraniaxanthone B |
199851-52-0 | 5mg |
¥5120.0 | 2021-09-09 | ||
| TargetMol Chemicals | TN4276-5 mg |
Isocudraniaxanthone B |
199851-52-0 | 98% | 5mg |
¥ 16,900 | 2023-07-11 | |
| TargetMol Chemicals | TN4276-5mg |
Isocudraniaxanthone B |
199851-52-0 | 5mg |
¥ 16900 | 2024-07-20 | ||
| A2B Chem LLC | AF36261-5mg |
Isocudraniaxanthone B |
199851-52-0 | 5mg |
$785.00 | 2024-04-20 | ||
| Ambeed | A601881-5mg |
Isocudraniaxanthone B |
199851-52-0 | 98+% | 5mg |
$364.0 | 2025-02-28 |
Isocudraniaxanthone B Related Literature
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
199851-52-0 (Isocudraniaxanthone B) Related Products
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- 174232-30-5(9H-Xanthen-9-one,4-(1,1-dimethyl-2-propen-1-yl)-1,3,5-trihydroxy-)
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- 124676-46-6(9H-Xanthen-9-one, 2-(1,1-dimethyl-2-propenyl)-1,4,5-trihydroxy-)
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